N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H17ClN4O3S/c1-12-14(21)5-6-15-19(12)23-20(29-15)25(10-13-4-2-3-9-22-13)18(28)11-24-16(26)7-8-17(24)27/h2-6,9H,7-8,10-11H2,1H3
• InChI Key: BKSKRTICTRLOEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)N(CC3=CC=CC=N3)C(=O)CN4C(=O)CCC4=O)Cl
• Molecular Formula: C20H17ClN4O3S
• Molecular Weight: 428.9 g/mol

Description

Synthesis Analysis

The synthesis of N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide involves the reaction of 5-arylazo-2-chloroacetamido-4-methylthiazole with various reagents to afford corresponding derivatives. For instance, reactions with 2-mercaptobenzothiazole and malononitrile yield thiobenzothiazolyl and amino-pyrrolidinone derivatives, respectively . Similarly, the use of 2-chloro-N-phenylacetamide and N-(benzo[d]thiazol-2-yl)-2-chloroacetamide as electrophilic building blocks can lead to the formation of thiazolo[3,2-a]pyrimidinone products . These synthetic routes typically involve elimination of by-products such as aniline or 2-aminobenzothiazole .

Molecular Structure Analysis

The molecular structure of the title compound can be elucidated using spectral techniques such as FT-IR, 1H NMR, and MS, as well as elemental analyses . Single crystal X-ray data can confirm the structure of reaction products, as demonstrated in the synthesis of related thiazolo[3,2-a]pyrimidinone compounds . The orientation of substituent groups, such as the chlorophenyl ring in related 2-chloroacetamide derivatives, can be determined, which in some cases is oriented at a specific angle with respect to the thiazole ring .

Chemical Reactions Analysis

The title compound and its derivatives can participate in various chemical reactions due to their electrophilic nature. The presence of the 2-chloroacetamide group allows for nucleophilic substitution reactions that can lead to the formation of fused ring systems or the introduction of various substituents . The reactivity of these compounds can be further explored through quantum chemical calculations to understand their electronic properties .

Physical and Chemical Properties Analysis

The physical and chemical properties of the title compound can be inferred from its molecular structure and the nature of its substituents. For example, intermolecular interactions such as C—H⋯O hydrogen bonds can influence the crystal packing and stability of the compound . The presence of electron-withdrawing or electron-donating groups can affect the compound's reactivity and its potential biological activities, such as antioxidant , anticancer , or antifungal insecticidal activities .

Biological Activities Analysis

The biological activities of the title compound's derivatives can be assessed through various in vitro studies. Antioxidant activity can be evaluated using the DPPH radical spectrophotometric technique, with the results compared to a positive control like ascorbic acid . Anticancer properties can be determined by screening against different human cancer cell lines, and cytotoxicity can be quantified by obtaining IC50 and CC50 values . Additionally, some derivatives may exhibit inhibitory activities against enzymes like Src kinase, which can be linked to anticancer effects .